Cas no 6912-38-5 (N-(2-Hydroxyphenyl)methanesulfonamide)

• Product Name: N-(2-Hydroxyphenyl)methanesulfonamide
• CAS No: 6912-38-5
• MF: C₇H₉NO₃S
• MW: 187.216260671616
• MDL: MFCD00463900
• CID: 504685
• PubChem ID: 316696
• Update Time: 2025-06-08

N-(2-Hydroxyphenyl)methanesulfonamide Chemical and Physical Properties

Names and Identifiers

• N-(2-Hydroxyphenyl)methanesulfonamide
• Methanesulfonamide,N-(2-hydroxyphenyl)-
• N-(2-hydroxyphenyl)methanesulfonamide(SALTDATA: FREE)
• 2'-Hydroxymethanesulfonanilide
• 2-methanesulfonamidophenol
• 2-methanesulfonylamino-phenol
• 2-Methansulfonylamino-phenol
• Methanesulfonanilide,2'-hydroxy
• AKOS005375489
• Methanesulfonanilide, 2'-hydroxy-
• SCHEMBL6111717
• DTXSID20311726
• BS-38383
• FT-0739594
• 2-methylsulfonylaminophenol
• MFCD00463900
• NSC-245031
• 6912-38-5
• 2'-hydroxymethanesulphonanilide
• 2'-Hydroxymethane sulfonanilide
• KVHRISPSSMDQOB-UHFFFAOYSA-N
• Methanesulfonamide, N-(2-hydroxyphenyl)-
• NSC245031

• MDL： MFCD00463900
• Inchi： 1S/C7H9NO3S/c1-12(10,11)8-6-4-2-3-5-7(6)9/h2-5,8-9H,1H3
• InChI Key： KVHRISPSSMDQOB-UHFFFAOYSA-N
• SMILES： S(C)(NC1C=CC=CC=1O)(=O)=O

Computed Properties

• Exact Mass: 187.03000
• Monoisotopic Mass: 187.03
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 74.8Ų

Experimental Properties

• Density: 1.458
• Boiling Point: 322.6°C at 760 mmHg
• Flash Point: 148.9°C
• Refractive Index: 1.625
• PSA: 74.78000
• LogP: 1.91750

N-(2-Hydroxyphenyl)methanesulfonamide Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Sulfanilides

Additional information on N-(2-Hydroxyphenyl)methanesulfonamide

N-(2-Hydroxyphenyl)methanesulfonamide: A Comprehensive Overview

N-(2-Hydroxyphenyl)methanesulfonamide (CAS No. 6912-38-5) is a versatile compound with significant applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound, also known as methanesulfonamide, 2-hydroxyphenyl-, is characterized by its unique molecular structure, which consists of a methanesulfonamide group attached to a 2-hydroxyphenyl moiety. The combination of these functional groups imparts distinct chemical and biological properties, making it a valuable compound for research and development.

The molecular formula of N-(2-Hydroxyphenyl)methanesulfonamide is C₈H₉NO₃S, and its molecular weight is 195.22 g/mol. The compound is a white crystalline solid at room temperature and is soluble in water and organic solvents such as ethanol and dimethyl sulfoxide (DMSO). These solubility properties make it suitable for various experimental conditions and formulations.

In the pharmaceutical industry, N-(2-Hydroxyphenyl)methanesulfonamide has gained attention due to its potential therapeutic applications. Recent studies have explored its use as an intermediate in the synthesis of drugs with anti-inflammatory, analgesic, and anticonvulsant properties. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that derivatives of N-(2-Hydroxyphenyl)methanesulfonamide exhibited potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6.

Beyond its pharmaceutical applications, N-(2-Hydroxyphenyl)methanesulfonamide has been investigated for its role in materials science. Researchers have utilized this compound as a building block for the synthesis of advanced materials with enhanced mechanical and thermal properties. A notable example is the use of N-(2-Hydroxyphenyl)methanesulfonamide in the preparation of polymer-based composites with improved stability and durability. These composites have potential applications in industries such as automotive, aerospace, and electronics.

The chemical synthesis of N-(2-Hydroxyphenyl)methanesulfonamide involves several well-established methods. One common approach is the reaction between 2-hydroxyaniline and methanesulfonyl chloride in the presence of a base such as triethylamine. This reaction proceeds via nucleophilic substitution, yielding the desired product with high purity and yield. Another method involves the reaction of 2-hydroxyaniline with methanesulfonic acid under controlled conditions. Both methods have been extensively studied and optimized to ensure efficient synthesis on both laboratory and industrial scales.

The biological activity of N-(2-Hydroxyphenyl)methanesulfonamide has been a subject of extensive research. Studies have shown that this compound exhibits significant antioxidant properties by scavenging free radicals and protecting cells from oxidative damage. A study published in the Bioorganic & Medicinal Chemistry Letters in 2019 demonstrated that N-(2-Hydroxyphenyl)methanesulfonamide effectively reduced oxidative stress in neuronal cells, suggesting its potential as a neuroprotective agent.

In addition to its antioxidant properties, N-(2-Hydroxyphenyl)methanesulfonamide has been investigated for its anticonvulsant effects. Preclinical studies have shown that this compound can reduce seizure activity in animal models by modulating ion channels and neurotransmitter systems involved in seizure onset. These findings have sparked interest in further exploring the therapeutic potential of N-(2-Hydroxyphenyl)methanesulfonamide for the treatment of epilepsy and other neurological disorders.

The safety profile of N-(2-Hydroxyphenyl)methanesulfonamide has also been evaluated through various toxicological studies. In vitro and in vivo assays have demonstrated that this compound exhibits low toxicity at therapeutic concentrations, making it a promising candidate for further development. However, ongoing research is necessary to fully understand its long-term safety and potential side effects.

In conclusion, N-(2-Hydroxyphenyl)methanesulfonamide (CAS No. 6912-38-5) is a multifaceted compound with diverse applications in pharmaceuticals, materials science, and chemical synthesis. Its unique molecular structure endows it with valuable chemical and biological properties, making it an important molecule for both academic research and industrial innovation. As ongoing research continues to uncover new insights into its mechanisms of action and potential uses, the future prospects for this compound are promising.